Cas no 899998-25-5 (N-(2,4-dimethylphenyl)-4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide)

• Product Name: N-(2,4-dimethylphenyl)-4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide
• CAS No: 899998-25-5
• MF: C₁₈H₁₈N₂O₃S
• MW: 342.412123203278
• CID: 5441724
• Update Time: 2025-06-11

N-(2,4-dimethylphenyl)-4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-oxo-1,2-dihydro-quinoline-6-sulfonic acid (2,4-dimethyl-phenyl)-amide
• N-(2,4-dimethylphenyl)-4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide

• Inchi： 1S/C18H18N2O3S/c1-11-4-6-16(13(3)8-11)20-24(22,23)14-5-7-17-15(10-14)12(2)9-18(21)19-17/h4-10,20H,1-3H3,(H,19,21)
• InChI Key： AGNZZURFUZUESZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(S(NC3=CC=C(C)C=C3C)(=O)=O)C=C2)C(C)=CC1=O

Additional information on N-(2,4-dimethylphenyl)-4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide

Introduction to N-(2,4-dimethylphenyl)-4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide (CAS No. 899998-25-5)

N-(2,4-dimethylphenyl)-4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide

This compound, identified by the CAS number 899998-25-5, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure incorporates a quinoline core, which is a well-documented scaffold in medicinal chemistry due to its broad spectrum of biological activities. The presence of sulfonamide and methyl substituents further enhances its pharmacological potential, making it a compound of considerable interest for researchers exploring novel therapeutic agents.

The quinoline moiety in N-(2,4-dimethylphenyl)-4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide is particularly noteworthy. Quinolines have a long history of use in medicine, with derivatives such as chloroquine and mefloquine being widely recognized for their antimalarial properties. The structural modifications in this compound aim to leverage the inherent biological activity of the quinoline framework while introducing new functionalities that may enhance its efficacy and selectivity.

The sulfonamide group (-SO₂NH₂) is another key feature of this molecule. Sulfonamides are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. By incorporating a sulfonamide moiety into the quinoline core, researchers hope to achieve synergistic effects that could lead to more potent and selective therapeutic outcomes. This approach aligns with the growing trend in drug discovery towards designing molecules that combine multiple pharmacophores to enhance their pharmacological profile.

In recent years, there has been increasing interest in developing novel quinoline derivatives for various therapeutic applications. The synthesis and characterization of N-(2,4-dimethylphenyl)-4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide represent a significant step forward in this direction. The compound has been subjected to rigorous chemical analysis to confirm its structural integrity and purity. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate its molecular structure.

The pharmacological evaluation of N-(2,4-dimethylphenyl)-4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide has revealed promising results in preclinical studies. Initial assays have demonstrated its potential as an inhibitor of certain enzymes and receptors involved in inflammatory pathways. These findings are particularly exciting given the high unmet medical need for effective anti-inflammatory agents with minimal side effects. The compound's ability to modulate these pathways suggests that it may have therapeutic applications in conditions such as rheumatoid arthritis and inflammatory bowel disease.

2,4-dimethylphenyl)-4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide at the molecular level. Computational modeling techniques are being used to predict how the compound interacts with target proteins and to identify potential binding sites. These studies will provide valuable insights into its mode of action and help guide the optimization process towards developing more potent and selective derivatives. 2,4-dimethylphenyl)-4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide also highlights the importance of interdisciplinary collaboration in modern drug discovery. The synthesis of this compound required expertise in organic chemistry, medicinal chemistry, and computational biology. By integrating these different disciplines, researchers can accelerate the discovery and development of novel therapeutic agents that meet the evolving needs of patients worldwide. 2,4-dimethylphenyl)-4-methyl-